Cas no 865162-28-3 (N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865162-28-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5850681
• PubChem ID: 4592151
• Update Time: 2025-06-08

N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-
• F1359-2113
• 865162-28-3
• N-[(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• AKOS024606004
• N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
• SR-01000011910-1
• (Z)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• N-(3-(2-Ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• SR-01000011910
• N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

• Inchi： 1S/C13H16N2O2S/c1-3-17-9-8-15-11-6-4-5-7-12(11)18-13(15)14-10(2)16/h4-7H,3,8-9H2,1-2H3
• InChI Key： SSOVKWGJSLVCHE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=CC=CC=C2S1)(=O)C

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 405.6±47.0 °C(Predicted)
• pka: 0.15±0.20(Predicted)

Additional information on N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Comprehensive Overview of N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865162-28-3)

The compound N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865162-28-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and an ethoxyethyl side chain, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has surged due to their versatility in medicinal chemistry. The compound's CAS No. 865162-28-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its Z-configuration and acetamide moiety further enhance its binding affinity, making it a subject of interest for drug discovery projects targeting chronic diseases and inflammatory conditions.

The synthesis of N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide involves multi-step organic reactions, often starting from 2-aminothiophenol derivatives. Its ethoxyethyl group contributes to improved solubility, a critical factor in bioavailability studies. This attribute aligns with current trends in pharmaceutical formulation, where researchers prioritize compounds with enhanced pharmacokinetic profiles. The compound's benzothiazole scaffold is also a hotspot for structure-activity relationship (SAR) analyses, as it mimics natural ligands in biological systems.

From an industrial perspective, CAS No. 865162-28-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. The N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide framework is also being investigated for its potential in material science, particularly in the development of organic semiconductors and fluorescent probes.

In conclusion, N-(2Z)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865162-28-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug design to advanced materials, underscore its importance in modern scientific research. As the field evolves, this compound is likely to remain a key player in addressing some of the most pressing challenges in healthcare and technology.